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An In-depth Technical Guide to the Physical and Chemical Properties of Magnesium
Octanoate Dihydrate

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physical and chemical

properties of magnesium octanoate dihydrate. It includes quantitative data, detailed

experimental protocols, and visualizations to support research and development activities.

Chemical Identity and Structure
Magnesium octanoate, also known as magnesium caprylate, is the magnesium salt of octanoic

acid.[1][2] The dihydrate form incorporates two molecules of water into its structure.

IUPAC Name: magnesium bis(octanoate)[3]

Synonyms: Magnesium caprylate, Octanoic acid magnesium salt, Magnesium octoate[1][2]

[3][4][5][6][7]

Molecular Formula: C₁₆H₃₄MgO₆ (for the dihydrate)[8]

Anhydrous Molecular Formula: C₁₆H₃₀MgO₄[3]
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SMILES Code: CCCCCCCC([O-])=O.CCCCCCCC([O-])=O.[H]O[H].[H]O[H].[Mg+2][8]

Physical and Chemical Properties
Magnesium octanoate dihydrate is typically a white to off-white powder or crystalline solid.[4]

[9] Its properties are crucial for formulation, storage, and application in various fields, including

pharmaceuticals and food science.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of magnesium

octanoate. Note that some data pertains to the anhydrous form, as specified.

Table 1: General Physical and Chemical Properties

Property Value Reference

Appearance
White to off-white powder or

crystals
[4][9]

Molecular Weight (Dihydrate) 346.74 g/mol [8]

Molecular Weight (Anhydrous) 310.71 g/mol [3]

Assay 98.0% to 100.0% [4][5]

Moisture Content (by Karl

Fischer)
≤ 6.0% [4][9]

Solubility Insoluble in water [4][5][9]

Table 2: Thermal Properties (Anhydrous Form)

Property Value Reference

Boiling Point
239.3 °C @ 760 mmHg

(estimated)
[5]

Flash Point 107.4 °C (estimated) [5]
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Experimental Protocols
Synthesis of Magnesium Octanoate Dihydrate
A general synthetic method for magnesium octanoate involves the reaction of a soluble

magnesium salt with a soluble octanoate salt.[7]

Objective: To synthesize magnesium octanoate dihydrate.

Materials:

N-octanoic acid

Sodium hydroxide (NaOH)

Magnesium chloride (MgCl₂)

Deionized water

Ethanol (for washing)

Procedure:

Prepare Sodium Octanoate: Dissolve N-octanoic acid in an aqueous solution of sodium

hydroxide in a 1:1 molar ratio to form a solution of sodium octanoate.

Precipitation: In a separate vessel, prepare an aqueous solution of magnesium chloride.

Slowly add the magnesium chloride solution to the sodium octanoate solution with constant

stirring. A white precipitate of magnesium octanoate will form.

Isolation and Washing: Isolate the precipitate by filtration. Wash the collected solid multiple

times with deionized water to remove any unreacted salts (like NaCl), followed by a wash

with ethanol to aid in drying.

Drying: Dry the product in a vacuum oven at a low temperature (e.g., 40-50 °C) until a

constant weight is achieved. The resulting product is magnesium octanoate dihydrate.

Diagram of Synthetic Workflow:
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Caption: General workflow for the synthesis of magnesium octanoate dihydrate.

Analytical Characterization
A combination of chromatographic and spectroscopic techniques can be used for the

characterization and quality control of magnesium octanoate dihydrate.[8]

Objective: To confirm the identity, purity, and moisture content of the synthesized product.

Methodologies:

High-Performance Liquid Chromatography (HPLC):

Purpose: To determine the purity of the compound and quantify the octanoate content.

Mobile Phase: A suitable mixture of an aqueous buffer (e.g., phosphate buffer) and an

organic solvent (e.g., acetonitrile).

Column: C18 reverse-phase column.

Detection: UV detector at an appropriate wavelength (e.g., ~210 nm).

Karl Fischer Titration:

Purpose: To accurately determine the water content and confirm the dihydrate

stoichiometry.

Method: Volumetric or coulometric Karl Fischer titration.

Spectroscopy (FTIR, NMR):

Fourier-Transform Infrared Spectroscopy (FTIR): To identify characteristic functional

groups. Look for strong carboxylate (COO⁻) stretching bands and broad O-H stretching

from the water of hydration.

Nuclear Magnetic Resonance (¹H-NMR): To confirm the structure of the octanoate chain.

The presence of water can also be observed.[10]

Mass Spectrometry (LC-MS):
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Purpose: To confirm the molecular weight of the octanoate anion and identify any

impurities.

Diagram of Analytical Workflow:

Caption: Analytical workflow for the characterization of magnesium octanoate dihydrate.

Applications in Drug Development and
Physiological Role
Magnesium octanoate dihydrate is utilized as an excipient in food and pharmaceutical

applications, serving as a binder, emulsifier, stabilizer, or anticaking agent.[3][4][9] In drug

development, its primary significance comes from being a bioavailable source of magnesium.

[6][7]

Magnesium is an essential mineral vital for numerous physiological processes. It is a cofactor

in over 300 enzyme systems that regulate critical biochemical reactions in the body.[11]

Key Physiological Roles of Magnesium:

Energy Production: Essential for ATP metabolism through oxidative phosphorylation and

glycolysis.[11]

Protein Synthesis: Plays a significant role in the synthesis of proteins.[11]

Neuromuscular Function: Regulates muscle contraction and nerve signal transmission.[11]

Cardiovascular Health: Helps regulate blood pressure and maintain a normal heart rhythm.

[6][11]

Bone Health: Crucial for the structural development of bone and influences the absorption of

calcium.[6][11]

DNA and RNA Synthesis: Required for the synthesis of DNA and RNA.[11]

Diagram of Magnesium's Physiological Roles:
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Caption: Bioavailability and key physiological roles of the magnesium ion.

Safety and Handling
Magnesium octanoate is generally considered safe for its intended use in food and

supplements. However, standard laboratory safety practices should be followed. It may cause

skin and serious eye irritation.[12] May be harmful if inhaled and may cause respiratory

irritation.[12]

Handling: Use in a well-ventilated area. Avoid breathing dust. Wear protective gloves,

clothing, and eye protection.[12][13]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from

heat and ignition sources.[4][9][12]

Combustion Products: In case of fire, may produce fumes, magnesium oxide, carbon

dioxide, and carbon monoxide.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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